Cas no 1351619-23-2 (N-(3-methoxypropyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide)

• Product Name: N-(3-methoxypropyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide
• CAS No: 1351619-23-2
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• CID: 6559688
• Update Time: 2025-07-17

N-(3-methoxypropyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxypropyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide

• Inchi： 1S/C13H19N3O4/c1-9-6-11(15-20-9)13(18)16-7-10(8-16)12(17)14-4-3-5-19-2/h6,10H,3-5,7-8H2,1-2H3,(H,14,17)
• InChI Key： NCHZCUAUTOHVKY-UHFFFAOYSA-N
• SMILES： N1(C(C2C=C(C)ON=2)=O)CC(C(NCCCOC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(3-methoxypropyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide

Research Briefing on N-(3-methoxypropyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide (CAS: 1351619-23-2)

Recent studies on the compound N-(3-methoxypropyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide (CAS: 1351619-23-2) have unveiled its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This small molecule, characterized by its unique azetidine-3-carboxamide scaffold and oxazole moiety, has demonstrated promising activity in modulating specific biological targets, making it a subject of intense research interest.

The compound's molecular structure, featuring a 5-methyl-1,2-oxazole-3-carbonyl group linked to an azetidine ring, has been optimized for enhanced pharmacokinetic properties, including improved solubility and metabolic stability. Recent in vitro studies have shown that this molecule exhibits high selectivity and potency against certain enzyme targets involved in inflammatory pathways, suggesting its potential application in treating chronic inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's mechanism of action using X-ray crystallography and molecular docking simulations. The results revealed that N-(3-methoxypropyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide binds to the active site of the target enzyme with high affinity, forming critical hydrogen bonds and hydrophobic interactions that stabilize the enzyme-inhibitor complex. This structural insight provides a foundation for further optimization of the compound's therapeutic properties.

Pharmacological evaluations conducted in animal models have demonstrated the compound's favorable safety profile and bioavailability. Oral administration in rodent studies showed significant reduction in inflammatory markers at doses that were well-tolerated, with no observed adverse effects on major organ systems. These findings position the compound as a promising candidate for further preclinical development.

Current research efforts are focused on exploring the compound's potential in combination therapies and its efficacy against other disease targets. Preliminary data suggest synergistic effects when used with existing anti-inflammatory agents, opening new possibilities for therapeutic regimens. Additionally, structural analogs of 1351619-23-2 are being synthesized to expand the structure-activity relationship (SAR) profile and identify derivatives with improved therapeutic indices.

The development of N-(3-methoxypropyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide represents an important advancement in the design of small molecule modulators for inflammatory diseases. Its unique chemical structure and promising biological activity make it a valuable addition to the medicinal chemist's toolkit. Future research directions include comprehensive toxicology studies, formulation optimization, and potential expansion of its therapeutic applications to other disease areas.